Cas no 648408-09-7 (5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine
• CAS No: 648408-09-7
• MF: C₁₇H₁₄ClN₃O₄S₂
• MW: 423.893760204315
• CID: 5943970
• PubChem ID: 30935122
• Update Time: 2025-05-20

5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine
• 5-chloro-N-(4-nitrobenzyl)-4-tosylthiazol-2-amine
• 2-Thiazolamine, 5-chloro-4-[(4-methylphenyl)sulfonyl]-N-[(4-nitrophenyl)methyl]-
• 5-chloro-4-(4-methylphenyl)sulfonyl-N-[(4-nitrophenyl)methyl]-1,3-thiazol-2-amine
• 648408-09-7
• F1350-0022
• Z57820835
• AKOS024605256
• 5-chloro-4-(4-methylbenzenesulfonyl)-N-[(4-nitrophenyl)methyl]-1,3-thiazol-2-amine

• Inchi： 1S/C17H14ClN3O4S2/c1-11-2-8-14(9-3-11)27(24,25)16-15(18)26-17(20-16)19-10-12-4-6-13(7-5-12)21(22)23/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： ZKIDHENIFLVXTQ-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1NCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 423.0114260g/mol
• Monoisotopic Mass: 423.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 142Ų

Additional information on 5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine

5-Chloro-4-(4-Methylbenzenesulfonyl)-N-(4-Nitrophenyl)methyl-1,3-Thiazol-2-Amine (CAS No. 648408-09-7)

The compound 5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine (CAS No. 648408-09-7) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system, a sulfonyl group, and substituents such as chlorine and nitro groups. These functional groups contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The presence of the thiazole ring in this compound makes it a promising candidate for exploring anti-inflammatory, antifungal, and anticancer properties. For instance, researchers have reported that thiazole-containing compounds can inhibit key enzymes involved in inflammatory pathways, potentially leading to novel therapeutic agents for conditions such as arthritis and neurodegenerative diseases.

The sulfonyl group attached to the benzene ring further enhances the compound's versatility. Sulfonyl groups are known to improve the solubility and stability of molecules, which are critical factors in drug design. Additionally, the nitro group on the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the thiazole ring typically involves condensation reactions between thiols and aldehydes or ketones. The introduction of substituents such as chlorine and nitro groups can be achieved through electrophilic substitution reactions on aromatic rings. The sulfonylation step involves reacting a sulfonic acid with an activating agent to form the sulfonyl chloride intermediate, which can then be coupled with the aromatic ring.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes, to minimize waste and improve efficiency. These approaches not only reduce the environmental footprint but also enhance the scalability of the synthesis process for industrial applications.

The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic properties. Studies indicate that it exhibits moderate solubility in aqueous solutions and good permeability across cellular membranes. These properties are essential for ensuring effective delivery of the compound to its target site within the body.

In conclusion, 5-chloro-4-(4-methylbenzenesulfonyl)-N-(4-nitrophenyl)methyl-1,3-thiazol-2-amine (CAS No. 648408-09-7) represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic applications. Its unique structure and functional groups make it a versatile candidate for further research in drug discovery and materials science.